Cas no 133084-28-3 (2-phenylethyl O-beta-D-xylopyranosyl-(1->2)-beta-D-glucopyranoside)

• Product Name: 2-phenylethyl O-beta-D-xylopyranosyl-(1->2)-beta-D-glucopyranoside
• CAS No: 133084-28-3
• MF: C₁₉H₂₈O₁₀
• MW: 416.419627189636
• CID: 2018980
• PubChem ID: 133556347
• Update Time: 2025-04-21

2-phenylethyl O-beta-D-xylopyranosyl-(1->2)-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 2-phenylethyl O-beta-D-xylopyranosyl-(1->2)-beta-D-glucopyranoside
• 2-phenylethyl O-beta-xylopyranosyl-(1->2)-beta-glucopyranoside
• phenethyl alcohol O-beta-D-xylopyranosyl-(1''->2')-beta-D-glucopyranoside
• 133084-28-3

• Inchi： 1S/C19H28O10/c20-8-12-14(23)15(24)17(29-18-16(25)13(22)11(21)9-27-18)19(28-12)26-7-6-10-4-2-1-3-5-10/h1-5,11-25H,6-9H2
• InChI Key： CGZNTHDUAFIKOH-UHFFFAOYSA-N
• SMILES： OCC1C(O)C(O)C(OC2C(O)C(O)C(O)CO2)C(OCCC2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 416.16824709Da
• Monoisotopic Mass: 416.16824709Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.229
• Topological Polar Surface Area: 158Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds